Cas no 412034-98-1 (2-(1-Methyl-6-oxopyridin-2-yl)acetic acid)

• Product Name: 2-(1-Methyl-6-oxopyridin-2-yl)acetic acid
• CAS No: 412034-98-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 2111565
• Update Time: 2023-08-04

2-(1-Methyl-6-oxopyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-1-methyl-6-oxo-2-Pyridineacetic acid
• 2-(1-Methyl-6-oxopyridin-2-yl)acetic acid

• Inchi： 1S/C8H9NO3/c1-9-6(5-8(11)12)3-2-4-7(9)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： BLLPFAKDGAMEOT-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(CC(=O)O)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 57.6